4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(2-(trifluoromethyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(2-(trifluoromethyl)phenyl)benzamide” is a complex organic molecule. It contains a benzofuran moiety, which is a type of heterocyclic compound . The benzofuran ring is fused to a benzene ring, and it has a trifluoromethyl group attached to it .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The benzofuran ring system confers a rigid shape to a molecule, with a well-defined spatial arrangement of substituents .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the benzofuran ring, the dimethyl groups, and the trifluoromethyl phenyl group .Scientific Research Applications
Synthesis and Potential Applications
Development of Central Nervous System Agents : A study discussed the synthesis of cis- and trans-4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives as potential central nervous system agents, highlighting the compound's relevance in medicinal chemistry for the development of antidepressants based on its structure and activity against tetrabenazine-induced ptosis (Martin et al., 1981).
Improved Systemic Exposure : Another research focused on the synthesis of a compound as an analogue of rhein, aiming at improved systemic exposure. This indicates the compound's utility in enhancing drug delivery and bioavailability, critical factors in pharmaceutical development (Owton et al., 1995).
Novelty in Organic Synthesis : The synthesis and oxidation processes involving tetrahydrobenzofurans showcase innovative methods in organic chemistry, which can lead to the development of new chemical entities with potential therapeutic applications (Lévai et al., 2002).
Anticancer Evaluation : A study on the design, synthesis, and evaluation of benzamide derivatives for anticancer activity presents the compound's potential as a scaffold for developing new anticancer agents. This underscores the significance of such molecules in the search for novel therapeutic options (Ravinaik et al., 2021).
Material Science Applications : Research into the synthesis of polyimides with trifluoromethyl-substituted benzene in the side chain, including aromatic diamines related structurally to the compound of interest, points to applications beyond pharmaceuticals, such as the development of new materials with enhanced properties (Liu et al., 2002).
Properties
IUPAC Name |
4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-[2-(trifluoromethyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22F3NO3/c1-24(2)14-18-6-5-9-21(22(18)32-24)31-15-16-10-12-17(13-11-16)23(30)29-20-8-4-3-7-19(20)25(26,27)28/h3-13H,14-15H2,1-2H3,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQMRCUZJWYCECW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.